N~1~-[4-(aminosulfonyl)phenyl]-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide

• IUPAC Name: 2-[(4-fluorophenyl)sulfonylamino]-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C14H14FN3O5S2/c15-10-1-5-13(6-2-10)25(22,23)17-9-14(19)18-11-3-7-12(8-4-11)24(16,20)21/h1-8,17H,9H2,(H,18,19)(H2,16,20,21)
• InChI Key: LNXGWOSCVWCEEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CNS(=O)(=O)C2=CC=C(C=C2)F)S(=O)(=O)N
• Molecular Formula: C14H14FN3O5S2
• Molecular Weight: 387.4 g/mol

Description

Sulfur-nitrogen compounds, including sulfonamides and their derivatives, play a critical role in various chemical and pharmaceutical applications. These compounds are known for their diverse chemical reactions, physical properties, and structural significance, contributing to their widespread use in material science, medicinal chemistry, and as ligands in coordination chemistry.

Synthesis Analysis

The synthesis of sulfur-nitrogen compounds often involves condensations of N-protected amino hydrazides and p-nitrophenylsulfamidate esters, leading to the formation of aza-sulfurylglycinyl tripeptide analogs. These syntheses highlight the versatility of sulfur-nitrogen chemistry in creating complex molecules with potential bioactivity and material applications (Turcotte, Bouayad‐Gervais, & Lubell, 2012).

Molecular Structure Analysis

The molecular structures of sulfur-nitrogen compounds reveal significant insights into their chemical behavior. For example, studies on 4-aminophenyl 4-X-phenyl sulfones have shown that these molecules exhibit charge redistribution and electronic charge transfer from the amino to the sulfonyl group. This charge transfer results in shortening of C–N and C–S distances and influences the molecule's reactivity and bonding characteristics (Bertolasi, Ferretti, Gilli, & Benedetti, 1993).

Chemical Reactions and Properties

Sulfonamides and related sulfur-nitrogen compounds engage in a variety of chemical reactions, including alkylation, which is used to introduce N-alkyl chains and access different aza-sulfuryl amino acid residues. These reactions are pivotal in modifying the compounds' chemical properties for specific applications (Turcotte, Bouayad‐Gervais, & Lubell, 2012).

Physical Properties Analysis

The solubility, stability, and membrane-forming ability of sulfonated polyimides, derived from sulfonated diamine monomers, are critical physical properties that contribute to their use in applications such as fuel cells and desalination membranes. These properties are influenced by the degree of sulfonation and the polymer's molecular structure (Guo, Fang, Watari, Tanaka, Kita, & Okamoto, 2002).

Chemical Properties Analysis

The chemical properties of sulfur-nitrogen compounds, including their reactivity, acidity, and potential for forming hydrogen bonds, are determined by their molecular structure and substituent effects. For example, the presence of fluorine atoms can significantly affect the molecule's electronegativity and its ability to engage in chemical reactions (Grunewald, Seim, Regier, Martin, Gee, Drinkwater, & Criscione, 2006).

Mechanism of Action

Target of Action

The primary target of N1-[4-(aminosulfonyl)phenyl]-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide is dihydrofolate reductase (DHFR) . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, playing a crucial role in DNA synthesis and cell growth.

Mode of Action

N~1~-[4-(aminosulfonyl)phenyl]-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide interacts with DHFR, inhibiting its activity . The compound binds to the active sites of DHFR, preventing the enzyme from catalyzing the conversion of dihydrofolate to tetrahydrofolate .

Biochemical Pathways

By inhibiting DHFR, N1-[4-(aminosulfonyl)phenyl]-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide disrupts the tetrahydrofolate synthesis pathway. This disruption affects DNA synthesis and cell growth, as tetrahydrofolate is a critical cofactor in the synthesis of nucleotides .

Result of Action

The inhibition of DHFR by N1-[4-(aminosulfonyl)phenyl]-N~2~-[(4-fluorophenyl)sulfonyl]glycinamide leads to a decrease in tetrahydrofolate levels, thereby hindering DNA synthesis and cell growth . This results in cytotoxic activity against certain cancer cell lines, such as human lung carcinoma (A-549) and human breast carcinoma (MCF-7) .